Cas no 117408-30-7 (5-chloro-1,1,3,3-tetramethylcyclohexane)

• Product Name: 5-chloro-1,1,3,3-tetramethylcyclohexane
• CAS No: 117408-30-7
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• MDL: MFCD20627157
• CID: 3657029
• PubChem ID: 15712170
• Update Time: 2025-11-01

5-chloro-1,1,3,3-tetramethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 5-chloro-1,1,3,3-tetramethyl-
• 5-chloro-1,1,3,3-tetramethylcyclohexane
• SCHEMBL26802949
• 117408-30-7

• MDL： MFCD20627157
• Inchi： 1S/C10H19Cl/c1-9(2)5-8(11)6-10(3,4)7-9/h8H,5-7H2,1-4H3
• InChI Key： WENHUACSGMTVMD-UHFFFAOYSA-N
• SMILES： ClC1CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 174.1175283Da
• Monoisotopic Mass: 174.1175283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 5-chloro-1,1,3,3-tetramethylcyclohexane

Comprehensive Overview of 5-Chloro-1,1,3,3-Tetramethylcyclohexane (CAS No. 117408-30-7)

5-Chloro-1,1,3,3-tetramethylcyclohexane (CAS No. 117408-30-7) is a halogenated cyclohexane derivative with significant applications in organic synthesis and industrial processes. This compound, characterized by its unique tetramethyl-substituted cyclohexane structure, has garnered attention due to its stability and versatility in chemical reactions. Researchers and industry professionals frequently search for terms like "synthesis of 5-chloro-1,1,3,3-tetramethylcyclohexane", "properties of CAS 117408-30-7", and "applications of halogenated cyclohexanes", reflecting its relevance in modern chemistry.

The molecular structure of 5-chloro-1,1,3,3-tetramethylcyclohexane features a cyclohexane ring with four methyl groups and one chlorine atom, contributing to its steric and electronic properties. This configuration makes it a valuable intermediate in the production of fragrances, agrochemicals, and specialty polymers. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable halogenated compounds" and "eco-friendly chemical intermediates".

Analytical techniques such as GC-MS, NMR spectroscopy, and HPLC are commonly employed to characterize CAS 117408-30-7, ensuring purity and consistency for industrial use. Its stability under various conditions makes it a preferred choice for reactions requiring halogenated precursors. Questions like "How to handle 5-chloro-1,1,3,3-tetramethylcyclohexane safely?" and "What solvents are compatible with this compound?" are frequently addressed in technical datasheets and safety guidelines.

In the pharmaceutical sector, derivatives of 5-chloro-1,1,3,3-tetramethylcyclohexane are explored for their potential bioactivity, though its primary use remains in material science. The compound's role in polymer modification, particularly in enhancing thermal resistance, is a hot topic among researchers investigating "high-performance polymers" and "advanced material additives". This aligns with the growing demand for lightweight, durable materials in automotive and aerospace industries.

Storage and handling recommendations for 5-chloro-1,1,3,3-tetramethylcyclohexane emphasize compatibility with standard laboratory containers, avoiding strong oxidizers. Its shelf life and degradation pathways are subjects of ongoing studies, with queries like "long-term stability of CAS 117408-30-7" appearing in academic forums. Regulatory compliance, particularly concerning REACH and EPA guidelines, is another critical area, as industries prioritize "compliant chemical sourcing".

Innovations in catalytic processes have recently improved the efficiency of producing 5-chloro-1,1,3,3-tetramethylcyclohexane, reducing byproducts and energy consumption. This progress resonates with searches for "cost-effective halogenation methods" and "scalable organic synthesis". The compound's low volatility and moderate solubility in organic solvents further enhance its practicality in large-scale applications.

Future research directions may explore the compound's potential in nanotechnology and catalysis, as its structural rigidity offers unique advantages. With increasing interest in "tailored chemical building blocks", 5-chloro-1,1,3,3-tetramethylcyclohexane is poised to remain a key player in specialty chemistry. Its balanced reactivity and stability profile continue to make it a subject of both academic and industrial inquiry.